Cas no 36986-15-9 (Butanoicacid, 3-(tridecylthio)-, octadecyl ester)

Butanoicacid, 3-(tridecylthio)-, octadecyl ester structure
36986-15-9 structure
Product Name:Butanoicacid, 3-(tridecylthio)-, octadecyl ester
CAS No:36986-15-9
MF:C35H70O2S
MW:554.994110584259
CID:322902
PubChem ID:3015882
Update Time:2025-04-19

Butanoicacid, 3-(tridecylthio)-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 3-(tridecylthio)-, octadecyl ester
    • octadecyl 3-tridecylsulfanylbutanoate
    • octadecyl 3-(tridecylsulfanyl)butanoate
    • Octadecyl 3-(tridecylthio)butyrate
    • 36986-15-9
    • DTXSID70958160
    • EINECS 253-301-6
    • NS00056254
    • Inchi: 1S/C35H70O2S/c1-4-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-37-35(36)33-34(3)38-32-30-28-26-24-22-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
    • InChI Key: TWFQLSGAOLZHLJ-UHFFFAOYSA-N
    • SMILES: S(C(C)CC(=O)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 554.51
  • Monoisotopic Mass: 554.509652
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 33
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6
  • XLogP3: 16.1

Experimental Properties

  • Density: 0.889
  • Boiling Point: 609.8°Cat760mmHg
  • Flash Point: 274.6°C
  • Refractive Index: 1.469
  • PSA: 26.3
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD